Cas no 1426414-00-7 (methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate)

• Product Name: methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate
• CAS No: 1426414-00-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD23160775
• CID: 4598764
• PubChem ID: 73010595
• Update Time: 2025-06-27

methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminocyclopropane-1-carboxylate, N-BOC protected
• Methyl 2-((tert-butoxycarbonyl)amino)cyclopropanecarboxylate
• methyl 2-[(tert-butoxycarbonyl)amino]cyclopropanecarboxylate
• cis-2-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclopropanecarboxylic acid methyl ester
• methyl (1R,2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate
• STL370721
• Methyl 2-(t-butoxycarbonylamino)cyclopropanecarboxylate
• methyl 2-a
• methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate
• methyl 2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate
• 1426414-00-7
• PB40616
• P18239
• 170299-60-2
• PB41212
• MFCD23160775
• 162129-48-8
• Methyl2-(tert-butoxycarbonylamino)cyclopropanecarboxylate
• VGA29960
• SY393811
• CS-0309494
• AKOS016382338
• PB40953
• Methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclopropanecarboxylate
• Methyl2-((tert-butoxycarbonyl)amino)cyclopropanecarboxylate
• methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate
• METHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]CYCLOPROPANE-1-CARBOXYLATE
• methyl trans-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate
• methyl cis-2-{[(tert-butoxy)carbonyl]amino}cyclopropane-1-carboxylate
• Methyl (1R,2S)-2-(Boc-amino)cyclopropanecarboxylate
• methyl (1R,2R)-2-((tert-butoxycarbonyl)amino)cyclopropane-1-carboxylate
• methyl (1R,2R)-2-(tert-butoxycarbonylamino)cyclopropanecarboxylate
• Methyl 2-(boc-amino)cyclopropanecarboxylate
• PS-5366

• MDL： MFCD23160775
• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(13)11-7-5-6(7)8(12)14-4/h6-7H,5H2,1-4H3,(H,11,13)
• InChI Key： JYDFYTQQOAHATE-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 215.11575802 g/mol
• Monoisotopic Mass: 215.11575802 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 215.25
• XLogP3: 1.5
• Topological Polar Surface Area: 64.599

Additional information on methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate

Introduction to Methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate (CAS No. 1426414-00-7)

Methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate (CAS No. 1426414-00-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various bioactive molecules and has been explored in multiple therapeutic applications.

The molecular structure of methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate consists of a cyclopropane ring substituted with an amino group protected by a tert-butoxycarbonyl (Boc) group, and an ester moiety at the carboxyl position. This configuration endows the compound with distinct chemical properties that make it valuable in synthetic chemistry, particularly in the development of peptidomimetics and other small-molecule drugs.

In recent years, the interest in cyclopropane-containing compounds has surged due to their remarkable biological activities. Cyclopropanes are known for their ability to enhance the bioavailability and metabolic stability of drug candidates. The presence of the Boc-protected amino group in methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate provides a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of this compound is its utility in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. The cyclopropane ring in methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate serves as a scaffold that can be modified to target various biological pathways. For instance, studies have shown that cyclopropane-peptides exhibit enhanced binding affinity to their receptors, making them promising candidates for drug development.

The Boc-protection of the amino group is another critical feature that enhances the synthetic utility of this compound. Boc groups are widely used in peptide synthesis to protect amino groups from unwanted side reactions, such as racemization or deprotection under harsh conditions. This protection allows for precise control over the synthetic sequence, enabling chemists to construct complex molecules with high fidelity.

Recent advancements in medicinal chemistry have highlighted the importance of methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate in the development of novel therapeutics. For example, researchers have utilized this compound as a building block in the synthesis of inhibitors targeting enzymes involved in cancer metabolism. The cyclopropane moiety has been shown to interact favorably with specific pockets on these enzymes, leading to potent inhibition and potential therapeutic benefits.

In addition to its role in cancer research, methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate has been explored in other therapeutic areas, including infectious diseases and inflammatory disorders. The structural versatility of this compound allows it to be modified to target a wide range of biological processes. For instance, derivatives of this molecule have been investigated for their antimicrobial properties, showing promise in combating resistant bacterial strains.

The synthesis of methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate involves multi-step organic transformations that showcase the ingenuity of modern synthetic methods. The process typically begins with the preparation of a cyclopropylamine derivative, which is then subjected to Boc protection followed by esterification. These steps highlight the importance of protecting groups in facilitating complex synthetic routes.

The chemical properties of this compound also make it suitable for use in material science applications. For example, researchers have explored its potential as a monomer in polymer synthesis, where its cyclopropane ring can contribute to unique material properties such as increased rigidity or biodegradability.

In conclusion, methyl 2-(tert-butoxycarbonylamino)cyclopropanecarboxylate (CAS No. 1426414-00-7) is a versatile and highly functional compound with significant implications in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal researchers alike. As our understanding of its biological activities continues to grow, so too will its applications across various scientific disciplines.